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Compound of Interest

Compound Name: Ethyl 2-iodo-2-methylpropionate

CAS No.: 7425-55-0

Cat. No.: B1600798

Get Quote

Executive Summary
Ethyl 2-iodo-2-methylpropionate (CAS: 7425-55-0), often abbreviated as EIMP or EIiB (Ethyl

2-iodoisobutyrate), is a specialized

-halo ester employed primarily as a high-activity initiator in Controlled Radical Polymerization
(CRP) and as a reactive intermediate in organic synthesis.[1][2]

Unlike its ubiquitous bromine analog (Ethyl 2-bromo-2-methylpropionate), EIMP features a

carbon-iodine (C–I) bond with significantly lower bond dissociation energy. This unique

physicochemical trait accelerates initiation rates in Atom Transfer Radical Polymerization

(ATRP) and enables Iodine Transfer Polymerization (ITP) and Organocatalyzed Living Radical

Polymerization (organo-LRP), making it indispensable for synthesizing polymers with low

dispersity (

) and complex architectures.

Part 1: Physicochemical Characterization
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Researchers must account for the high density and light sensitivity of EIMP. Unlike stable

bromides, EIMP will liberate iodine (

) upon exposure to UV light or heat, necessitating strict storage protocols.

Table 1: Key Physical Properties
Property Value Technical Note

CAS Number 7425-55-0
Distinct from Bromo-analog

(600-00-0)

Molecular Formula

Molecular Weight 242.05 g/mol
High atomic mass due to

Iodine

Density 1.55 – 1.61 g/cm³ Significantly denser than water

Boiling Point ~105°C @ 12 mmHg
Extrapolated; decomposes at

high T

Flash Point 79°C Combustible liquid

Appearance Clear to Brown Liquid
Darkens with

liberation (aging)

Storage -20°C, Dark, Inert Gas
Critical: Light/moisture

sensitive

Part 2: Synthesis Protocol (Finkelstein Halogen
Exchange)
Commercially available EIMP is often expensive or degraded upon arrival. The most reliable

method for acquiring high-purity EIMP is in situ or fresh preparation via the Finkelstein reaction,

converting the stable bromo-precursor (Ethyl 2-bromo-2-methylpropionate) using Sodium

Iodide (NaI).

Mechanistic Insight
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The reaction is driven by solubility differences. Sodium Iodide (NaI) is soluble in acetone,

whereas the byproduct Sodium Bromide (NaBr) is not. As NaBr precipitates, the equilibrium

shifts largely to the right (Le Chatelier’s principle).

Experimental Workflow
Reagents:

Ethyl 2-bromo-2-methylpropionate (1.0 eq)

Sodium Iodide (NaI) (1.2 – 1.5 eq)

Dry Acetone (Solvent)

Protocol:

Dissolution: Dissolve NaI in dry acetone in a round-bottom flask under

atmosphere.

Addition: Add Ethyl 2-bromo-2-methylpropionate dropwise at room temperature.

Reaction: Stir vigorously for 18–24 hours. A white precipitate (NaBr) will form immediately.

Filtration: Filter off the NaBr solid.

Workup: Concentrate the filtrate (remove acetone). Redissolve the residue in diethyl ether or

hexanes.

Purification (Critical): Wash with 10% Sodium Thiosulfate (

) solution. Why? This reduces any liberated Iodine (

) back to iodide, removing the brown color and preventing radical inhibition later.

Drying: Dry over

, filter, and concentrate in vacuo.

Validation:
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NMR will show a shift of the gem-dimethyl protons downfield compared to the starting
bromide.
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Figure 1: Workflow for the Finkelstein conversion of bromo-esters to iodo-esters.

Part 3: Application in Controlled Radical
Polymerization
EIMP is a "privileged" initiator for polymerization methods requiring fast initiation relative to

propagation (

).

Iodine Transfer Polymerization (ITP) & RDRP
In Iodine Transfer Polymerization (also known as RITP when generated in situ), the C–I bond

undergoes degenerative chain transfer. EIMP acts as the chain transfer agent (CTA).

Mechanism: The iodine atom "hops" between the dormant chain end and the active radical

chain, mediating the growth and keeping polydispersity low.

Utility: Essential for synthesizing block copolymers of acrylates and methacrylates without

heavy metal catalysts (unlike ATRP).

Organocatalyzed Living Radical Polymerization (photo-
organo-LRP)
Recent advances (Goto et al.) utilize alkyl iodides like EIMP with organic catalysts (amines,

phosphines) or photoredox catalysts.

Advantage: Metal-free synthesis (crucial for biomedical applications).
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Role of EIMP: The weak C–I bond is easily activated by organic catalysts under mild

conditions to generate the initiating tertiary carbon radical.

ATRP (Atom Transfer Radical Polymerization)
While alkyl bromides are standard for ATRP, alkyl iodides are used when initiation efficiency is

the bottleneck.

Kinetic Factor: The C–I bond is weaker (

50 kcal/mol) than C–Br (

68 kcal/mol). This results in a much higher activation rate constant (

).

Outcome: All chains start growing simultaneously, lowering the dispersity (

) of the final polymer.
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Figure 2: The equilibrium in ATRP/ITP. EIMP serves as the initial "P-I" species, ensuring rapid

entry into the active cycle.

Part 4: Organic Synthesis Utility (Reformatsky
Reaction)
Beyond polymers, EIMP is a potent reagent for forming quaternary carbon centers via the

Reformatsky Reaction.

Reaction Logic: Classically,

-bromo esters are used with Zinc (Zn). However,

-iodo esters like EIMP are significantly more reactive toward Zinc insertion.

Reagent:

dust (activated) or Samarium Diiodide (

).

Transformation: EIMP + Zn

Zinc Enolate.

Coupling: The enolate attacks a ketone or aldehyde.

Result: Formation of

-hydroxy esters with a bulky gem-dimethyl group adjacent to the ester. This steric bulk is
often difficult to achieve with other methods.

Part 5: Handling & Safety Protocols
1. Light Sensitivity (Photolysis): The C–I bond is photolabile. Exposure to ambient light causes

homolytic cleavage, releasing iodine radicals which dimerize to

(purple/brown color).
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Mitigation: Wrap all reaction vessels in aluminum foil. Store the pure compound in amber

vials.

2. Stabilization: If storing for long periods, Copper (Cu) metal turnings can be added to the

storage vial. The copper acts as a radical scavenger and stabilizer.

3. Toxicity: Like all

-halo esters, EIMP is a potent lachrymator and skin irritant.

PPE: Double nitrile gloves and chemical splash goggles are mandatory.

Ventilation:[3] Always handle inside a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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